Cas no 630413-89-7 (1H-Imidazole-5-carboxylic acid, 4-amino-1-[(4-methoxyphenyl)methyl]-,ethyl ester)

1H-Imidazole-5-carboxylic acid, 4-amino-1-[(4-methoxyphenyl)methyl]-,ethyl ester structure
630413-89-7 structure
Product Name:1H-Imidazole-5-carboxylic acid, 4-amino-1-[(4-methoxyphenyl)methyl]-,ethyl ester
CAS No:630413-89-7
MF:C13H15N3O2
MW:245.277102708817
CID:427377
PubChem ID:11128569
Update Time:2025-04-19

1H-Imidazole-5-carboxylic acid, 4-amino-1-[(4-methoxyphenyl)methyl]-,ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-5-carboxylic acid, 4-amino-1-[(4-methoxyphenyl)methyl]-,ethyl ester
    • ethyl 1-(4-methoxybenzyl)-4-amino-1H-imidazole-5-carboxylate
    • Ethyl 4-amino-1-benzyl-1H-imidazole-5-carboxylate
    • 1-(1,2,3,4-tetrahydro-1-naphthalenyl)-,methyl ester
    • 1-(1,2,3,4-tetrahydronaphthalen-1-yl)-5-imidazolecarboxylic acid methyl ester
    • 3-(1,2,3,4-tetrahydro-naphthalen-1-yl)-3H-imidazole-4-carboxylic acid methyl ester
    • 3-(1,2,3,4-TETRAHYDRONAPHTHALEN-1-YL)-3H-IMIDAZOLE-4-CARBOXYLIC ACID METHYL ESTER
    • AGN-PC-001OW0
    • methyl (+-)-1-(1,2,3,4-tetrahydro-1-naphthalenyl)-1H-imidazole-5-carboxylate
    • methyl 1-(1,2,3,4-tetrahydro-1-naphthalenyl)-1 H
    • 630413-89-7
    • SCHEMBL1753091
    • MFCD13562935
    • 5-Amino-3-benzyl-3H-imidazole-4-carboxylic acid ethyl ester
    • AKOS015854670
    • ethyl 5-amino-3-benzylimidazole-4-carboxylate
    • 169616-29-9
    • DTXSID20456267
    • Ethyl4-amino-1-benzyl-1H-imidazole-5-carboxylate
    • Inchi: 1S/C13H15N3O2/c1-2-18-13(17)11-12(14)15-9-16(11)8-10-6-4-3-5-7-10/h3-7,9H,2,8,14H2,1H3
    • InChI Key: HPOIASQFYRYVPD-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=C(N)N=CN1CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 275.12711
  • Monoisotopic Mass: 245.116426730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 70.1Ų

Experimental Properties

  • PSA: 79.37

1H-Imidazole-5-carboxylic acid, 4-amino-1-[(4-methoxyphenyl)methyl]-,ethyl ester Security Information

  • HazardClass:IRRITANT

1H-Imidazole-5-carboxylic acid, 4-amino-1-[(4-methoxyphenyl)methyl]-,ethyl ester Related Literature

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